Cas no 850864-59-4 ((5-Bromo-2-methoxypyridin-3-yl)boronic acid)

• Product Name: (5-Bromo-2-methoxypyridin-3-yl)boronic acid
• CAS No: 850864-59-4
• MF: C₆H₇BBrNO₃
• MW: 231.83968091011
• MDL: MFCD04973352
• CID: 68973
• PubChem ID: 23005340
• Update Time: 2024-10-26

(5-Bromo-2-methoxypyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-methoxypyridin-3-yl)boronic acid
• 5-Bromo-2-Methoxy-3-Pyridineboronic Acid
• 5-Bromo-2-methoxypyridine-3-boronic acid
• 5-bromo-2-methoxypyridin-3-yl-3-boronic acid
• 5-Bromo-2-methoxy-pyridine-3-boronic acid
• B-(5-Bromo-2-methoxy-3-pyridinyl)boronic acid (ACI)
• Boronic acid, (5-bromo-2-methoxy-3-pyridinyl)- (9CI)
• [5-Bromo-2-methoxy-3-pyridinyl]boronic acid
• MFCD04973352
• (5-BROMO-2-METHOXY-3-PYRIDYL)BORONIC ACID
• AKOS004119243
• [5-Bromo-2-(methyloxy)-3-pyridinyl]boronic acid
• SCHEMBL1136919
• 2-Methoxy-5-bromopyridine-3-boronicacid
• AB21288
• 5-bromo-2-methoxypyridin-3-ylboronic acid
• DTXSID30629627
• 850864-59-4
• KIMPFSRSIJTVLK-UHFFFAOYSA-N
• DB-010462
• AS-55670
• CS-0174886

• MDL： MFCD04973352
• Inchi： 1S/C6H7BBrNO3/c1-12-6-5(7(10)11)2-4(8)3-9-6/h2-3,10-11H,1H3
• InChI Key： KIMPFSRSIJTVLK-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C(OC)=NC=1

Computed Properties

• Exact Mass: 230.97000
• Monoisotopic Mass: 230.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Density: 1.71
• Melting Point: 220-223℃
• Boiling Point: 369.3 ºC at 760 mmHg
• Flash Point: 177.1 ºC
• Refractive Index: 1.568
• PSA: 62.58000
• LogP: -0.46750

(5-Bromo-2-methoxypyridin-3-yl)boronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：